diethyl 1-[2-(2-chlorophenyl)-2-oxoethyl]-1H-pyrazole-3,5-dicarboxylate

• IUPAC Name: diethyl 1-[2-(2-chlorophenyl)-2-oxoethyl]pyrazole-3,5-dicarboxylate
• InChI: InChI=1S/C17H17ClN2O5/c1-3-24-16(22)13-9-14(17(23)25-4-2)20(19-13)10-15(21)11-7-5-6-8-12(11)18/h5-9H,3-4,10H2,1-2H3
• InChI Key: OKXVYRVRWWVFAZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NN1CC(=O)C2=CC=CC=C2Cl)C(=O)OCC
• Molecular Formula: C17H17ClN2O5
• Molecular Weight: 364.8 g/mol

Description

Diethyl 1-[2-(4-chlorophenyl)-2-oxoethyl]-1h-pyrazole-3,5-dicarboxylate is a chemical compound with the CAS Number: 1610377-15-5. It has a molecular weight of 364.79.

Molecular Structure Analysis

The molecular structure of this compound is complex, involving a pyrazole ring attached to a 2-chlorophenyl group and an oxoethyl group. Further analysis would require more specific data or computational chemistry methods.

Scientific Research Applications

1. Receptor Studies The sodium salt of diethyl 1H-pyrazole-3,5-dicarboxylate has been found to interact with amphetamines and dopamine, forming stable complexes. This compound's ability to yield such complexes could be significant in the study of neurological processes and drug interactions (Reviriego et al., 2006).

2. Antimicrobial and Anticancer Properties Novel pyrazole derivatives, synthesized from ethyl 4-amino-3-(4-chlorophenyl)-pyrazol-5-carboxylate, have shown significant antimicrobial and anticancer activity. This indicates potential use in developing new treatments for various diseases (Hafez et al., 2016).

3. Synthesis Methodology A method for the synthesis of ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates has been developed, offering high regioselectivity and yield under ultrasound irradiation. This technique could be crucial in the efficient production of related compounds for research and pharmaceutical applications (Machado et al., 2011).

4. Structural and Spectroscopic Analysis Diethyl 1H-pyrazole-3,5-dicarboxylate's vibrational and electronic spectra have been extensively studied using density functional theory. Such analysis is essential for understanding the compound's physical and chemical properties, which is crucial for its application in various scientific fields (Sri et al., 2012).

5. Electroluminescent Applications Transition metal complexes with ligands such as ethyl 1-(2-ethoxy-2-oxoethyl)-1H-pyrazole-3-carboxylate have been synthesized, demonstrating intense electrochemiluminescence. This finding suggests potential applications in the development of new electroluminescent materials and devices (Feng et al., 2016).

6. Corrosion Inhibition Bipyrazolic derivatives, including ethyl 5,5′-dimethyl-1′H-1,3′-bipyrazole-3 carboxylate, have shown effectiveness as corrosion inhibitors for steel in hydrochloric acid solutions. Such compounds could be significant in protecting industrial materials (Tebbji et al., 2005).

Mechanism of Action

Target of Action

It is known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Similar compounds, such as indole derivatives, are known to interact with their targets, leading to changes in cellular processes . The interaction often involves binding to the target receptor, which can trigger a cascade of biochemical reactions .

Biochemical Pathways

Similar compounds, such as indole derivatives, are known to affect a variety of biochemical pathways, leading to diverse biological activities .

Result of Action

Similar compounds, such as indole derivatives, are known to have diverse biological activities, suggesting that they can induce a variety of molecular and cellular effects .